Cas no 658085-54-2 (Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-methoxy-5-(1-methylethyl)-, ethyl ester)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-methoxy-5-(1-methylethyl)-, ethyl ester
• CAS No: 658085-54-2
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 1695904
• Update Time: 2024-09-02

Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-methoxy-5-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid,4-methoxy-5-(1-methylethyl)-, ethyl ester
• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 4-methoxy-5-(1-methylethyl)-, ethyl ester

• Inchi： 1S/C13H17N3O3/c1-5-19-13(17)9-6-16-11(10(9)8(2)3)12(18-4)14-7-15-16/h6-8H,5H2,1-4H3
• InChI Key： JESHLTCCYXCVLJ-UHFFFAOYSA-N
• SMILES： N12C=C(C(OCC)=O)C(C(C)C)=C1C(OC)=NC=N2

Computed Properties

• Exact Mass: 263.12711

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• PSA: 65.72
• pka: 0.28±0.30(Predicted)